Cas no 54697-86-8 (Pyridine, 4,4'-(1,3-butadiene-1,4-diyl)bis-)

• Product Name: Pyridine, 4,4'-(1,3-butadiene-1,4-diyl)bis-
• CAS No: 54697-86-8
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• MDL: MFCD00961639
• CID: 353907
• PubChem ID: 5935078
• Update Time: 2025-04-19

Pyridine, 4,4'-(1,3-butadiene-1,4-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4,4'-(1,3-butadiene-1,4-diyl)bis-
• 4-(4-pyridin-4-ylbuta-1,3-dienyl)pyridine
• 1,4-Di(pyridin-4-yl)buta-1,3-diene
• (e,e)-1,4-di(4-pyridyl)buta-1,3-diene
• SCHEMBL4004416
• 54697-86-8

• MDL： MFCD00961639
• Inchi： 1S/C14H12N2/c1(3-13-5-9-15-10-6-13)2-4-14-7-11-16-12-8-14/h1-12H/b3-1+,4-2+
• InChI Key： JWHUNJBKTXKJEQ-ZPUQHVIOSA-N
• SMILES： N1C=CC(=CC=1)/C=C/C=C/C1C=CN=CC=1

Computed Properties

• Exact Mass: 208.10016
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78